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Compound of Interest

Compound Name: 7-nitro-4aH-quinolin-2-one

Cat. No.: B15132863 Get Quote

Technical Guide: Spectroscopic Analysis of 7-
Nitroquinolin-2-one
Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct experimental spectroscopic data for the specific tautomer 7-nitro-4aH-
quinolin-2-one is not readily available in the surveyed literature. This is likely due to the

greater stability of its tautomer, 7-nitro-1H-quinolin-2-one (commonly referred to as 7-

nitroquinolin-2-one). This guide, therefore, focuses on the predicted spectroscopic

characteristics of 7-nitroquinolin-2-one, based on data from structurally related compounds and

established spectroscopic principles.

Predicted Spectroscopic Data
The following tables summarize the predicted Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) data for 7-nitroquinolin-2-one.

Table 1: Predicted ¹H NMR Spectral Data for 7-Nitroquinolin-2-one
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Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

Assignment

~11.8 Singlet - N-H

~8.2 Doublet ~2.5 H-8

~7.8 Doublet of doublets ~9.0, 2.5 H-6

~7.6 Doublet ~9.5 H-4

~7.4 Doublet ~9.0 H-5

~6.6 Doublet ~9.5 H-3

Solvent: DMSO-d₆

Table 2: Predicted ¹³C NMR Spectral Data for 7-Nitroquinolin-2-one

Chemical Shift (δ, ppm) Assignment

~162 C-2 (C=O)

~145 C-7 (C-NO₂)

~141 C-8a

~140 C-4

~128 C-6

~123 C-5

~122 C-3

~118 C-4a

~115 C-8

Solvent: DMSO-d₆

Table 3: Predicted Infrared (IR) Spectral Data for 7-Nitroquinolin-2-one
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Wavenumber (cm⁻¹) Intensity Assignment

3200-3000 Medium N-H Stretch

1660-1680 Strong C=O Stretch (Amide)

~1600 Medium C=C Stretch (Aromatic)

1500-1550 Strong
Asymmetric NO₂ Stretch[1][2]

[3][4]

1330-1370 Strong
Symmetric NO₂ Stretch[1][2][3]

[4]

~850 Medium C-N Stretch (Nitro)

750-800 Strong C-H Bending (Aromatic)

Table 4: Predicted Mass Spectrometry (MS) Fragmentation Data for 7-Nitroquinolin-2-one

m/z Interpretation

190 [M]⁺ (Molecular Ion)

174 [M-O]⁺

160 [M-NO]⁺

144 [M-NO₂]⁺[5]

116 [M-NO₂-CO]⁺

Experimental Protocols: Synthesis of a Related
Compound
While a specific protocol for 7-nitroquinolin-2-one is not detailed, a representative procedure for

the synthesis of the closely related 5- and 7-nitro-3-hydroxyquinolin-2-ones is available and

provides a relevant experimental framework.[6][7]

Synthesis of 5- and 7-Nitro-3-hydroxyquinolin-2-ones[6][7]
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This synthesis involves the nitration of 3-hydroxyquinolin-2-one.

Materials:

3-Hydroxyquinolin-2(1H)-one

Concentrated Sulfuric Acid (H₂SO₄)

Fuming Nitric Acid (HNO₃)

Ice

Water

Procedure:

A solution of 3-hydroxyquinolin-2(1H)-one is prepared in concentrated sulfuric acid at a

low temperature (e.g., 0-5 °C) using an ice bath.

A mixture of fuming nitric acid and concentrated sulfuric acid is added dropwise to the

solution while maintaining the low temperature and stirring.

After the addition is complete, the reaction mixture is stirred at the same low temperature

for a specified period.

The reaction mixture is then poured onto crushed ice, leading to the precipitation of the

nitro-derivatives.

The precipitate is collected by filtration, washed with cold water until the filtrate is neutral,

and then dried.

The resulting mixture of 5- and 7-nitro-3-hydroxyquinolin-2-ones can be separated using

techniques such as column chromatography.

Visualization of Workflows
The following diagrams illustrate the general workflows for the synthesis and spectroscopic

characterization of a compound like 7-nitroquinolin-2-one.
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Caption: A generalized workflow for the synthesis of 7-nitroquinolin-2-one.
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Caption: A workflow for the spectroscopic characterization of a synthesized compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/16810704/
https://pubmed.ncbi.nlm.nih.gov/16810704/
https://pubmed.ncbi.nlm.nih.gov/16810704/
https://www.researchgate.net/publication/274005556_Synthesis_of_5-_and_7-Nitro-3-hydroxyquinolin-2-ones
https://research.amanote.com/publication/p5LP13MBKQvf0BhiZq08/synthesis-of-5--and-7-nitro-3-hydroxyquinolin-2-ones
https://www.benchchem.com/product/b15132863#spectroscopic-data-nmr-ir-ms-for-7-nitro-4ah-quinolin-2-one
https://www.benchchem.com/product/b15132863#spectroscopic-data-nmr-ir-ms-for-7-nitro-4ah-quinolin-2-one
https://www.benchchem.com/product/b15132863#spectroscopic-data-nmr-ir-ms-for-7-nitro-4ah-quinolin-2-one
https://www.benchchem.com/product/b15132863#spectroscopic-data-nmr-ir-ms-for-7-nitro-4ah-quinolin-2-one
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15132863?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15132863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

